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Compound of Interest

Compound Name: aStAx-35R

Cat. No.: B12370975 Get Quote

An In-depth Technical Guide to Astaxanthin
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of astaxanthin, a keto-carotenoid of significant interest to researchers,

scientists, and drug development professionals.

Chemical Structure and Isomerism
Astaxanthin (3,3′-dihydroxy-β,β-carotene-4,4′-dione) is a lipid-soluble pigment belonging to the

xanthophyll class of carotenoids.[1] Its molecular structure is characterized by a long polyene

chain of conjugated double bonds, responsible for its red-orange color and potent antioxidant

properties, and terminal β-ionone rings.[2][3] The presence of hydroxyl (-OH) and ketone (=O)

groups on each ionone ring imparts both hydrophilic and lipophilic characteristics to the

molecule.[1][2]

Astaxanthin possesses two chiral centers at the 3 and 3′ positions of the ionone rings, leading

to the existence of three stereoisomers:

(3S,3'S)-astaxanthin

(3R,3'R)-astaxanthin

(3R,3'S)-astaxanthin (meso)

The geometric configuration of the polyene chain can also lead to cis/trans isomerism, although

the all-trans configuration is the most common and stable form found in nature.[4] The specific
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stereoisomer can influence the biological activity of the molecule.[5] For instance, astaxanthin

sourced from the microalga Haematococcus pluvialis is primarily the (3S,3'S) stereoisomer,

which is noted for its high bioactivity.[5] Synthetic astaxanthin, in contrast, is typically a racemic

mixture of all three stereoisomers.[1]

Physicochemical Properties
A summary of the key physicochemical properties of astaxanthin is presented in the table

below.

Property Value Reference

Molecular Formula C40H52O4 [2][6]

Molar Mass 596.84 g/mol [2]

Appearance Red powder [7]

Solubility Lipid-soluble [1]

IUPAC Name
(3S,3′S)-3,3′-Dihydroxy-β,β-

carotene-4,4′-dione
[1]

CAS Number
472-61-7 (for all-trans-

astaxanthin)
[1]

Biological Activities and Signaling Pathways
Astaxanthin is renowned for its powerful antioxidant activity, which is significantly higher than

that of other carotenoids like β-carotene and lutein, and even α-tocopherol.[8] Its unique

molecular structure allows it to span cellular membranes, scavenging free radicals both within

and on the surface of the membrane.[4][9]

Beyond its antioxidant capacity, astaxanthin exhibits a range of other biological effects,

including anti-inflammatory, anti-diabetic, anti-cancer, and neuroprotective activities.[8][9][10]

These effects are mediated through the modulation of various cellular signaling pathways.

One key pathway influenced by astaxanthin is the PI3K/AKT/mTOR signaling pathway. In the

context of Helicobacter pylori-infected gastric epithelial cells, astaxanthin has been shown to
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suppress the expression of matrix metalloproteinases (MMPs) by inhibiting the activation of

PI3K, AKT, and mTOR.[11] This, in turn, can reduce tumor invasion and cancer progression.

[11]
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Astaxanthin's inhibition of the PI3K/AKT/mTOR pathway.

Astaxanthin's anti-inflammatory effects are also linked to its ability to reduce the production of

inflammatory markers such as tumor necrosis factor-alpha (TNF-α).[12]

Experimental Protocols
Detailed experimental protocols for studying astaxanthin are extensive and varied. Below is a

generalized workflow for investigating the effects of astaxanthin on a specific signaling pathway

in a cell culture model.
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Cell Culture
(e.g., Gastric Epithelial Cells)

Treatment with Astaxanthin
and/or Stimulus (e.g., H. pylori)

Incubation
(Specific time points)
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Protein Extraction

RNA Extraction and
qRT-PCR

Western Blot Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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